Cas no 176-29-4 (1-oxa-4-azaspiro4.4nonane)

1-oxa-4-azaspiro4.4nonane structure

Product Name:1-oxa-4-azaspiro4.4nonane

CAS No:176-29-4

Molecular Formula:C₇H₁₃NO

Molecular Weight:127.184221982956

CID:6182565

PubChem ID:18316174

1-oxa-4-azaspiro4.4nonane Properties

Names and Identifiers

- 1-oxa-4-azaspiro4.4nonane
- IHODRWNTUPSYAQ-UHFFFAOYSA-N
- 176-29-4
- SCHEMBL7117046
- 4-aza-1-oxaspiro[4.4]nonane
- 1-oxa-4-azaspiro[4.4]nonane
- EN300-1645482
- AKOS005136313
- InChIKey： IHODRWNTUPSYAQ-UHFFFAOYSA-N
- Inchi： 1S/C7H13NO/c1-2-4-7(3-1)8-5-6-9-7/h8H,1-6H2
- SMILES： O1CCNC21CCCC2

Computed Properties

Exact Mass: 127.099714038g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 127.099714038g/mol
Heavy Atom Count: 9
Complexity: 108
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 21.3Å²

1-oxa-4-azaspiro4.4nonane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1645482-0.05g	1-oxa-4-azaspiro[4.4]nonane	176-29-4		0.05g	$888.0

1-oxa-4-azaspiro4.4nonane Related Literature

1. Dopamine dithiocarbamate functionalized silver nanoparticles as colorimetric sensors for the detection of cobalt ion†

Vaibhavkumar N. Mehta,Anil Kumar Mungara,Suresh Kumar Kailasa Anal. Methods, 2013,5, 1818-1822
2. Molecular dynamics study of thermal transport in a dinaphtho[2,3-b:2′,3′-f]thieno[3,2-b]thiophene (DNTT) organic semiconductor†

Xinyu Wang,Jingchao Zhang,Yue Chen,Paddy K. L. Chan Nanoscale, 2017,9, 2262-2271
3. Efficient synthetic procedure to new 2-imino-1,3-thiazolines and thiazolidin-4-ones promoted by acetonitrile electrogenerated base†‡

Beya Haouas,Najwa Sbei,Hana Ayari,M. Lamine Benkhoud New J. Chem., 2018,42, 11776-11781
4. Front cover

CrystEngComm, 2022,24, 419-420
5. Transition-metal quinoxaline complexes. Part V. Nickel(II) derivatives

J. Chem. Soc. A, 1968, 8-10
6. Asymmetric conjugate additions of 2-substituted benzofuran-3(2H)-ones to α,β-unsaturated ketones catalyzed by chiral copper complexes†

Haojiang Wang,Yifeng Wang,Cheng Zhang,Yidong Jiang,Mingming Chu,Zhaobo Li,Xiaohua Du,Danqian Xu Org. Biomol. Chem., 2017,15, 4191-4198
7. Back matter

Dalton Trans., 2006, 4401-4402
8. One-pot synthesis of 4-substituted isoquinolinium zwitterionic salts by metal-free C–H bond activation†

Hong Hou,Yuan Zhang,Chao-Guo Yan Chem. Commun., 2012,48, 4492-4494
9. Index: 1938

J. Proc. Inst. Chem. GB Irel., 1938,62, 525-528
10. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

Wei-Chao Chen,Si-Tong Wu,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su,En-Bo Wang Dalton Trans., 2018,47, 16403-16407

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines

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